Cas no 891122-97-7 (4-tert-butyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

4-tert-Butyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a specialized organic compound featuring a benzamide core linked to a 1,3,4-oxadiazole ring and substituted with tert-butyl and dimethylphenyl groups. This structural configuration imparts unique physicochemical properties, making it suitable for applications in medicinal chemistry and material science. The tert-butyl group enhances steric stability, while the oxadiazole moiety contributes to electron-withdrawing characteristics, potentially improving binding affinity in ligand-receptor interactions. Its well-defined molecular architecture allows for precise modifications, facilitating research in drug discovery and agrochemical development. The compound's stability under varying conditions and compatibility with synthetic protocols further underscore its utility in advanced chemical studies.
4-tert-butyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide structure
891122-97-7 structure
Product Name:4-tert-butyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
CAS No:891122-97-7
MF:C21H23N3O2
MW:349.426224946976
CID:6059812
PubChem ID:16821845
Update Time:2025-10-19

4-tert-butyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
    • 4-tert-butyl-N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
    • AB00679092-01
    • 891122-97-7
    • F2518-0381
    • 4-(tert-butyl)-N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzamide
    • AKOS024656411
    • Inchi: 1S/C21H23N3O2/c1-13-6-7-14(2)17(12-13)19-23-24-20(26-19)22-18(25)15-8-10-16(11-9-15)21(3,4)5/h6-12H,1-5H3,(H,22,24,25)
    • InChI Key: KDDFJUJGONSCOI-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2=CC(C)=CC=C2C)O1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

  • Exact Mass: 349.17902698g/mol
  • Monoisotopic Mass: 349.17902698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 68Ų

4-tert-butyl-N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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